Cas no 1504118-98-2 (1-(3-hydroxy-4-methylphenyl)-2-(methylamino)ethan-1-one)

1-(3-Hydroxy-4-methylphenyl)-2-(methylamino)ethan-1-one is a synthetic organic compound featuring a hydroxy-methylphenyl core linked to a methylaminoethyl ketone moiety. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and fine chemical synthesis. The presence of both hydroxyl and methylamino functional groups enhances its versatility in forming derivatives or acting as a precursor in complex molecular frameworks. Its well-defined chemical properties facilitate controlled reactions, ensuring reproducibility in research and industrial applications. The compound's stability under standard conditions and solubility in common organic solvents further contribute to its utility in synthetic chemistry.
1-(3-hydroxy-4-methylphenyl)-2-(methylamino)ethan-1-one structure
1504118-98-2 structure
Product Name:1-(3-hydroxy-4-methylphenyl)-2-(methylamino)ethan-1-one
CAS No:1504118-98-2
MF:C10H13NO2
MW:179.215722799301
CID:5820421
PubChem ID:83696010
Update Time:2025-06-11

1-(3-hydroxy-4-methylphenyl)-2-(methylamino)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(3-hydroxy-4-methylphenyl)-2-(methylamino)ethan-1-one
    • 1504118-98-2
    • EN300-1869672
    • Inchi: 1S/C10H13NO2/c1-7-3-4-8(5-9(7)12)10(13)6-11-2/h3-5,11-12H,6H2,1-2H3
    • InChI Key: QVYWOAALNYFGQS-UHFFFAOYSA-N
    • SMILES: OC1C=C(C=CC=1C)C(CNC)=O

Computed Properties

  • Exact Mass: 179.094628657g/mol
  • Monoisotopic Mass: 179.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 49.3Ų

1-(3-hydroxy-4-methylphenyl)-2-(methylamino)ethan-1-one Pricemore >>

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Additional information on 1-(3-hydroxy-4-methylphenyl)-2-(methylamino)ethan-1-one

Comprehensive Overview of 1-(3-hydroxy-4-methylphenyl)-2-(methylamino)ethan-1-one (CAS No. 1504118-98-2)

In the realm of organic chemistry and pharmaceutical research, 1-(3-hydroxy-4-methylphenyl)-2-(methylamino)ethan-1-one (CAS No. 1504118-98-2) has garnered significant attention due to its unique structural properties and potential applications. This compound, often referred to in scientific literature, belongs to the class of phenylethylamine derivatives, which are widely studied for their bioactive characteristics. Researchers and industry professionals frequently search for terms like "synthesis of 1-(3-hydroxy-4-methylphenyl)-2-(methylamino)ethan-1-one", "CAS 1504118-98-2 applications", and "phenylethylamine derivatives in drug development", reflecting the growing interest in this molecule.

The molecular structure of 1-(3-hydroxy-4-methylphenyl)-2-(methylamino)ethan-1-one features a hydroxyl group at the 3-position and a methyl group at the 4-position of the phenyl ring, coupled with a methylamino side chain. This configuration imparts distinct physicochemical properties, making it a subject of interest in medicinal chemistry and material science. Recent trends in search queries, such as "role of 1-(3-hydroxy-4-methylphenyl)-2-(methylamino)ethan-1-one in neuroscience" and "CAS 1504118-98-2 solubility and stability", highlight its relevance in cutting-edge research.

From a synthetic perspective, 1-(3-hydroxy-4-methylphenyl)-2-(methylamino)ethan-1-one can be prepared through multi-step organic reactions, including Friedel-Crafts acylation and reductive amination. The compound's CAS No. 1504118-98-2 is often cross-referenced in patents and academic papers, particularly in studies exploring neurotransmitter analogs and enzyme inhibitors. Popular search terms like "1-(3-hydroxy-4-methylphenyl)-2-(methylamino)ethan-1-one spectroscopic data" and "CAS 1504118-98-2 safety profile" underscore the demand for detailed technical information.

In the context of drug discovery, 1-(3-hydroxy-4-methylphenyl)-2-(methylamino)ethan-1-one has been investigated for its potential interactions with biological targets, such as G-protein-coupled receptors (GPCRs). Its structural similarity to naturally occurring biogenic amines makes it a candidate for modulating cell signaling pathways. Online searches often include phrases like "1-(3-hydroxy-4-methylphenyl)-2-(methylamino)ethan-1-one pharmacokinetics" and "CAS 1504118-98-2 in vitro studies", indicating a focus on its therapeutic potential.

Beyond biomedical applications, 1-(3-hydroxy-4-methylphenyl)-2-(methylamino)ethan-1-one (CAS No. 1504118-98-2) is also explored in analytical chemistry as a reference standard or intermediate in chromatographic methods. Its UV absorption and fluorescence properties are of particular interest, as evidenced by search queries like "CAS 1504118-98-2 HPLC analysis" and "1-(3-hydroxy-4-methylphenyl)-2-(methylamino)ethan-1-one mass spectrometry". These applications align with the broader trend of leveraging specialty chemicals for precision diagnostics.

Environmental and regulatory considerations for 1-(3-hydroxy-4-methylphenyl)-2-(methylamino)ethan-1-one are also a topic of discussion, with searches such as "CAS 1504118-98-2 biodegradability" and "green chemistry approaches for phenylethylamine synthesis". The compound's low ecotoxicity and compatibility with sustainable practices make it a viable candidate for eco-friendly industrial processes.

In summary, 1-(3-hydroxy-4-methylphenyl)-2-(methylamino)ethan-1-one (CAS No. 1504118-98-2) represents a versatile compound with applications spanning pharmaceuticals, materials science, and analytical chemistry. Its popularity in search engines reflects the scientific community's ongoing quest to unlock its full potential, whether through novel synthetic routes or mechanistic studies. As research progresses, this molecule is poised to remain a focal point in innovation-driven industries.

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